Cas no 2138075-32-6 (1-3-(benzyloxy)-2-methylpropylcyclopropane-1-sulfonyl chloride)

• Product Name: 1-3-(benzyloxy)-2-methylpropylcyclopropane-1-sulfonyl chloride
• CAS No: 2138075-32-6
• MF: C₁₄H₁₉ClO₃S
• MW: 302.816862344742
• CID: 5999631
• PubChem ID: 165963045
• Update Time: 2025-05-24

1-3-(benzyloxy)-2-methylpropylcyclopropane-1-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 1-3-(benzyloxy)-2-methylpropylcyclopropane-1-sulfonyl chloride
• 2138075-32-6
• EN300-1143421
• 1-[3-(benzyloxy)-2-methylpropyl]cyclopropane-1-sulfonyl chloride

• Inchi： 1S/C14H19ClO3S/c1-12(9-14(7-8-14)19(15,16)17)10-18-11-13-5-3-2-4-6-13/h2-6,12H,7-11H2,1H3
• InChI Key： WXHVUIRTLQXYKI-UHFFFAOYSA-N
• SMILES： ClS(C1(CC(C)COCC2C=CC=CC=2)CC1)(=O)=O

Computed Properties

• Exact Mass: 302.0743433g/mol
• Monoisotopic Mass: 302.0743433g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 7
• Complexity: 378
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 51.8Ų

Additional information on 1-3-(benzyloxy)-2-methylpropylcyclopropane-1-sulfonyl chloride

1-3-(Benzyloxy)-2-Methylpropylcyclopropane-1-Sulfonyl Chloride: A Comprehensive Overview

The compound 1-3-(benzyloxy)-2-methylpropylcyclopropane-1-sulfonyl chloride (CAS No. 2138075-32-6) is a highly specialized organic compound with significant applications in modern chemistry. This compound is notable for its unique structure, which combines a cyclopropane ring, a sulfonyl chloride group, and a benzyloxy substituent. The combination of these functional groups makes it a versatile building block in organic synthesis, particularly in the development of advanced materials and pharmaceuticals.

Recent studies have highlighted the importance of cyclopropane-containing compounds in drug discovery due to their ability to induce unique stereochemical effects. The presence of the sulfonyl chloride group in this compound further enhances its reactivity, making it an ideal precursor for the synthesis of sulfonamides and other related structures. These derivatives are widely used in the pharmaceutical industry as they often exhibit favorable pharmacokinetic properties and bioavailability.

The benzyloxy substituent in this compound plays a crucial role in stabilizing the molecule through resonance effects, while also providing a handle for further functionalization. This feature is particularly valuable in medicinal chemistry, where precise control over molecular properties is essential for optimizing drug candidates. Recent research has demonstrated that such substituents can significantly influence the solubility and permeability of molecules, which are critical factors in drug delivery systems.

In terms of synthesis, 1-3-(benzyloxy)-2-methylpropylcyclopropane-1-sulfonyl chloride is typically prepared via multi-step reactions involving cyclization and functional group transformations. The process often involves the use of transition metal catalysts to achieve high yields and selectivity. Advanced techniques such as microwave-assisted synthesis have been employed to streamline the production process, making it more efficient and environmentally friendly.

One of the most promising applications of this compound lies in its use as an intermediate in the synthesis of complex biomolecules. For instance, it has been utilized in the construction of peptide mimetics and other bioactive compounds. These applications leverage the compound's ability to form stable bonds with amino acids and other nitrogen-containing groups, enabling the creation of intricate molecular architectures.

From a materials science perspective, cyclopropane-based compounds like this one are being explored for their potential in developing novel polymers and coatings. The strain inherent in cyclopropane rings can impart unique mechanical properties to materials, making them suitable for high-performance applications such as aerospace and electronics.

In conclusion, 1-3-(benzyloxy)-2-methylpropylcyclopropane-1-sulfonyl chloride (CAS No. 2138075-32-6) stands out as a versatile and valuable compound with wide-ranging applications across multiple disciplines. Its unique structure, combined with recent advancements in synthetic methodologies, positions it as a key player in both academic research and industrial development.